Cas no 1105243-37-5 (N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide)
N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide
- N-(3,4-dimethoxyphenethyl)-2-(5-(furan-2-yl)isoxazol-3-yl)acetamide
- F5001-1747
- 1105243-37-5
- VU0627734-1
- AKOS024487364
- N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[5-(furan-2-yl)-1,2-oxazol-3-yl]acetamide
-
- Inchi: 1S/C19H20N2O5/c1-23-15-6-5-13(10-17(15)24-2)7-8-20-19(22)12-14-11-18(26-21-14)16-4-3-9-25-16/h3-6,9-11H,7-8,12H2,1-2H3,(H,20,22)
- InChI Key: NROWWWFQKFJADX-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)CCNC(CC1C=C(C2=CC=CO2)ON=1)=O)OC
Computed Properties
- Exact Mass: 356.13722174g/mol
- Monoisotopic Mass: 356.13722174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 86.7Ų
N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5001-1747-2μmol |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[5-(furan-2-yl)-1,2-oxazol-3-yl]acetamide |
1105243-37-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1747-1mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[5-(furan-2-yl)-1,2-oxazol-3-yl]acetamide |
1105243-37-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1747-2mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[5-(furan-2-yl)-1,2-oxazol-3-yl]acetamide |
1105243-37-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5001-1747-3mg |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[5-(furan-2-yl)-1,2-oxazol-3-yl]acetamide |
1105243-37-5 | 3mg |
$63.0 | 2023-09-10 |
N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide
Recent Advances in the Study of N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide (CAS: 1105243-37-5)
In recent years, the compound N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide (CAS: 1105243-37-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to neurological and inflammatory diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.
The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and green chemistry principles to enhance efficiency and reduce environmental impact. The compound's structural integrity has been confirmed through advanced spectroscopic techniques, including NMR and mass spectrometry, which are critical for ensuring reproducibility in pharmacological studies.
Mechanistic studies have revealed that N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide exhibits potent activity as a modulator of key signaling pathways, such as the NF-κB and MAPK cascades. These pathways are implicated in the regulation of inflammatory responses and neuronal survival, making the compound a promising candidate for the treatment of conditions like Alzheimer's disease and rheumatoid arthritis. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines and promote neuroprotective effects, further validating its therapeutic potential.
Preclinical evaluations of N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide have yielded encouraging results. Animal models of neuroinflammation and neurodegeneration have shown significant improvements in behavioral and biochemical markers following treatment with the compound. Notably, its pharmacokinetic profile, including bioavailability and half-life, suggests favorable drug-like properties, although further optimization may be required to enhance its blood-brain barrier penetration.
Despite these advancements, challenges remain in the development of N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide as a clinical therapeutic. Issues such as potential off-target effects and long-term safety need to be addressed through rigorous toxicological studies. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its transition from the laboratory to the clinic.
In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide represents a promising avenue for drug development in the fields of neurology and immunology. Ongoing research efforts are focused on elucidating its full therapeutic potential and overcoming existing challenges. The compound's unique chemical structure and biological activity underscore its value as a subject of continued investigation, with the ultimate goal of delivering novel treatments for debilitating diseases.
1105243-37-5 (N-2-(3,4-dimethoxyphenyl)ethyl-2-5-(furan-2-yl)-1,2-oxazol-3-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)